Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate
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Overview
Description
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate, also known as TFMP-Na, is a chemical compound widely used in scientific research. It is a sodium salt of trifluoro-2-methoxy-2-methylpropanoic acid, which is a colorless and odorless liquid. TFMP-Na is a versatile reagent that can be used in various chemical reactions, and it has gained significant attention due to its unique properties.
Mechanism of Action
The mechanism of action of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is not fully understood. However, it is believed that it acts as a nucleophile in some reactions, where it can attack electrophilic centers. Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate can also act as a base in some reactions, where it can deprotonate acidic centers. The unique properties of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate make it a valuable reagent in many chemical reactions.
Biochemical and Physiological Effects:
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is not known to have any significant biochemical or physiological effects. It is not used as a drug, and there is no information on its toxicity or pharmacokinetics. Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is only used in laboratory settings, and it is handled with appropriate safety measures.
Advantages and Limitations for Lab Experiments
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate has several advantages for laboratory experiments. It is a versatile reagent that can be used in various chemical reactions. It is also relatively easy to synthesize, and it is commercially available. Additionally, Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is stable and can be stored for long periods without significant degradation.
However, there are some limitations to using Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate in laboratory experiments. It is a highly reactive reagent, and it can be challenging to control its reaction rate. Additionally, Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate can react with some solvents, such as alcohols, which can limit its use in some reactions.
Future Directions
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate has gained significant attention in recent years due to its unique properties. There are several future directions that researchers can explore to further understand the mechanism of action of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate and its potential applications. Some of these directions include:
1. Exploring the use of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate as a catalyst in new reactions.
2. Investigating the use of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate as a protecting group for other functional groups.
3. Developing new synthetic routes for Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate that are more efficient and environmentally friendly.
4. Studying the reactivity of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate with different functional groups to understand its selectivity in reactions.
In conclusion, Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is a versatile reagent that has gained significant attention in scientific research. It has several advantages for laboratory experiments, and its unique properties make it a valuable tool for organic synthesis. Further research is needed to fully understand the mechanism of action of Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate and its potential applications in synthetic chemistry.
Synthesis Methods
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate can be synthesized by reacting trifluoro-2-methoxy-2-methylpropanoic acid with sodium hydroxide. The reaction takes place in water, and the resulting product is a white crystalline powder. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is widely used in scientific research as a reagent for various chemical reactions. It is commonly used in the synthesis of organic compounds, such as esters, amides, and ketones. Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate is also used as a catalyst in some reactions, such as the Michael addition reaction. Additionally, Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate can be used as a protecting group for carboxylic acids, which allows for selective reactions to occur.
properties
IUPAC Name |
sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O3.Na/c1-4(11-2,3(9)10)5(6,7)8;/h1-2H3,(H,9,10);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGKWLRPZYWEFRP-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)[O-])(C(F)(F)F)OC.[Na+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F3NaO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium;3,3,3-trifluoro-2-methoxy-2-methylpropanoate |
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